5-(Ethylamino)-1,3,4-thiadiazole-2-thiol

• IUPAC Name: 5-(ethylamino)-3H-1,3,4-thiadiazole-2-thione
• InChI: InChI=1S/C4H7N3S2/c1-2-5-3-6-7-4(8)9-3/h2H2,1H3,(H,5,6)(H,7,8)
• InChI Key: OWTDUWLWAOCZOO-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NNC(=S)S1
• Molecular Formula: C4H7N3S2
• DSSTOX Substance ID: DTXSID90406714
• Molecular Weight: 161.3 g/mol
• CAS RN: 55774-34-0

Description

5-(Ethylamino)-1,3,4-thiadiazole-2-thiol (5-EA-T2T) is an important chemical compound with a wide range of potential applications. It is a heterocyclic compound that has been studied for its potential use in drug synthesis, as well as for its ability to act as an antioxidant and as a potential therapeutic agent for various diseases.

Scientific Research Applications

Synthesis and Antimicrobial Applications

• Design and Synthesis for Pharmacological Applications : A study highlighted the synthesis of new 2,5-disubstituted 1,3,4-thiadiazoles, discussing their potential as anticonvulsants and antiproliferative agents, indicating a promising avenue for developing pharmacological agents with a multi-targeted approach (Sych, Perekhoda, & Tsapko, 2016).

• Polyamide-Nanocomposites for Drug Delivery : Another research focused on polyamide-montmorillonite nanocomposites prepared using derivatives of 1,3,4-thiadiazole for drug delivery systems, highlighting their antimicrobial activity and potential for controlled release applications (Salahuddin et al., 2014).

Corrosion Inhibition

• Corrosion Inhibition Properties : A study on the inhibition effect of 5-amino 1,3,4-thiadiazole-2-thiol on mild steel in hydrochloric acid medium provided insights into its effective corrosion inhibition properties, including thermodynamic, surface, and electrochemical studies, suggesting its utility in materials protection (Ouici et al., 2017).

Material Sciences and Polymer Development

• Polyurethanes with Specific Dielectric Behavior : Research into new polyurethanes incorporating 5-amino-1,3,4-thiadiazole-2-thiol demonstrated improved thermal, mechanical, and dielectric properties. These findings suggest potential applications in biomedical fields and beyond due to the improved properties conferred by the heteroaromatic compound (Oprea, Potolinca, & Oprea, 2021).

Solar Energy

• Solar Cells Enhancement : Utilization of organo-sulfur compounds related to 5-(Ethylamino)-1,3,4-thiadiazole-2-thiol as redox couples in dye-sensitized and quantum-dot sensitized solar cells was investigated, showing potential for cost-effective and improved solar energy conversion (Rahman, Wang, Nath, & Lee, 2018).

Mechanism of Action

Target of Action

Similar compounds such as atrazine, which is a chlorinated herbicide of the triazine class, have been studied extensively . Atrazine primarily targets photosynthesis in broadleaf grasses and crops .

Mode of Action

Related compounds like atrazine and diquat have been shown to inhibit the hill reaction, a light-dependent reaction in photosynthesis .

Biochemical Pathways

For instance, SIK proteins, which are regulated by compounds like Atrazine, play a crucial role in controlling lipid metabolism, gluconeogenesis, and tumor progression .

Pharmacokinetics

Studies on related compounds like sunitinib, an oral multitargeted tyrosine kinase inhibitor, have shown that such compounds can have long plasma terminal elimination half-lives and high bioavailability .

Result of Action

For instance, a study on a compound named EtNBSe showed that it could inhibit cell survival and induce endoplasmic reticulum stress via the PERK-eIF2α signaling pathway .

Action Environment

For instance, the effectiveness of Atrazine, a widely used herbicide, can be influenced by factors such as soil type, rainfall, and temperature .